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Compound of Interest

Compound Name: NF546 hydrate

Cat. No.: B15571393

Essential Safety and Handling Guide for NF546
Hydrate

This document provides immediate safety, logistical, and operational guidance for researchers,
scientists, and drug development professionals handling NF546 hydrate. The following
procedures are based on available safety data sheets and are intended to ensure the safe
handling and disposal of this research chemical.

Chemical Identification:
e Product Name: NF546 hydrate

o Chemical Name: 4,4'-(Carbonylbis(imino-3,1-phenylene-carbonylimino-3,1-(4-methyl-
phenylene)carbonylimino))-bis(1,3-xylene-alpha,alpha’-diphosphonic acid) tetrasodium salt

o CAS Number: 1006028-37-0

While some safety data sheets indicate that the toxicological properties of NF546 hydrate have
not been fully investigated, it is classified by some suppliers as causing skin irritation (Category
2), serious eye irritation (Category 2A), and potential respiratory irritation (Category 3).[1]
Therefore, it is crucial to handle this compound with care in a controlled laboratory
environment.
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Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling NF546 hydrate to
minimize exposure and ensure personal safety.

Protection Type Specification Rationale

Tightly fitting safety goggles or i
) T To prevent eye contact which
Eye Protection safety glasses with side- ) o
Hield may cause serious irritation.[1]
shields.

Chemical-resistant,
] impermeable gloves (e.qg., To avoid skin contact which
Hand Protection o o
nitrile rubber). Gloves must be may cause irritation.[2][3]

inspected before use.

Laboratory coat. For larger
) quantities or where splashing To protect skin and personal
Body Protection ) ) N ] o
is possible, wear additional clothing from contamination.[2]

protective clothing.

Use in a well-ventilated area or

under a chemical fume hood. If  To prevent inhalation, which
Respiratory Protection dust or aerosols are may cause respiratory tract

generated, a NIOSH-approved irritation.

respirator may be necessary.

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for laboratory safety. The following
step-by-step protocols for handling, storage, and disposal of NF546 hydrate should be strictly
followed.

Experimental Protocol: Safe Handling Procedure
e Preparation:

o Ensure a well-ventilated area, preferably a chemical fume hood, is used for all handling
procedures.
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o Confirm that an eyewash station and safety shower are readily accessible.

o Put on all required personal protective equipment (see table above).

e Handling:

Avoid the formation of dust and aerosols.

o

[¢]

Avoid contact with skin and eyes.

[e]

Use non-sparking tools to prevent ignition from electrostatic discharge.

[e]

Weigh and transfer the chemical carefully.

e Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.

o Store away from incompatible materials and foodstuff containers.

e Spill Response:

o

Evacuate personnel to a safe area.

[¢]

Ensure adequate ventilation.

o

Prevent further leakage or spillage if it is safe to do so.

Avoid dust formation.

[e]

o

Sweep up the spilled material and place it in a suitable, closed container for disposal.

[¢]

Do not let the chemical enter drains.

e Disposal:

o Dispose of waste material in accordance with local, state, and federal regulations.
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o Contaminated packaging should be treated as the chemical itself and disposed of

accordingly.

First Aid Measures

Exposure Route

First Aid Protocol

Eye Contact

Rinse cautiously with water for at least 15
minutes. Remove contact lenses if present and
easy to do. Continue rinsing and consult a

physician.

Skin Contact

Take off contaminated clothing immediately.
Wash off with soap and plenty of water. Consult

a physician if irritation occurs.

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

Ingestion . - .
unconscious person. Call a physician or Poison
Control Center immediately.
Move the person into fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Consult a physician.

Physicochemical and Toxicological Data
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Property Value
Molecular Weight 1180.74 g/mol
Appearance Solid

Acute Toxicity (Oral)

No data available

Skin Corrosion/Irritation

Causes skin irritation (Category 2)

Serious Eye Damage/Irritation

Causes serious eye irritation (Category 2A)

Respiratory or Skin Sensitization

No data available

Germ Cell Mutagenicity

No data available

Carcinogenicity

No data available

Safe Handling Workflow for NF546 Hydrate
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Safe Handling Workflow for NF546 Hydrate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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